4-Bromo-3-cyclopropoxy-5-fluoropyridine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 4-bromo-3-cyclopropyloxy-5-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO/c9-8-6(10)3-11-4-7(8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: HAYFTUNCATXJGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2Br)F

Description

4-Bromo-3-cyclopropoxy-5-fluoropyridine is a halogenated pyridine derivative featuring a bromine atom at position 4, a cyclopropoxy group at position 3, and fluorine at position 3. This compound is of interest in pharmaceutical and agrochemical research due to the unique electronic and steric effects imparted by its substituents. Fluorine’s electronegativity further modulates the pyridine ring’s electronic properties, influencing reactivity in cross-coupling reactions or interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-cyclopropoxy-5-fluoropyridine involves the introduction of bromine, fluorine, and cyclopropoxy groups into the pyridine ring. One common method for synthesizing fluoropyridines is through nucleophilic substitution reactions. For example, 3,4-difluoropyridine can be synthesized by the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with potassium fluoride (KF) . Similarly, the synthesis of 4-Bromo-3-cyclopropoxy-5-fluoropyridine may involve the substitution of appropriate halogenated pyridine precursors with cyclopropoxy and fluorine groups under suitable reaction conditions.

Industrial Production Methods

Industrial production methods for 4-Bromo-3-cyclopropoxy-5-fluoropyridine typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-cyclopropoxy-5-fluoropyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom in the compound can be replaced by other nucleophiles through substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions to form different derivatives.

Cyclization Reactions: The cyclopropoxy group can participate in cyclization reactions to form fused ring systems.

Common Reagents and Conditions

Common reagents used in the reactions of 4-Bromo-3-cyclopropoxy-5-fluoropyridine include:

Nucleophiles: Such as potassium fluoride (KF) for substitution reactions.

Oxidizing Agents: Such as hydrogen peroxide (H2O2) for oxidation reactions.

Reducing Agents: Such as sodium borohydride (NaBH4) for reduction reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, substitution reactions may yield various substituted pyridine derivatives, while oxidation and reduction reactions may produce different oxidized or reduced forms of the compound.

Scientific Research Applications

4-Bromo-3-cyclopropoxy-5-fluoropyridine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated pyridine derivatives.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Fluorinated pyridines, including 4-Bromo-3-cyclopropoxy-5-fluoropyridine, are investigated for their potential use in drug development and radiotherapy.

Industry: The compound is used in the development of new materials and agrochemicals due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-Bromo-3-cyclopropoxy-5-fluoropyridine involves its interaction with specific molecular targets and pathways. The presence of electron-withdrawing groups, such as fluorine and bromine, in the pyridine ring can influence the compound’s reactivity and binding affinity to biological targets. These interactions can modulate various cellular processes and pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Substituent Variations and Their Implications

The table below highlights key structural analogs and their substituent differences:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties	CAS Number	Similarity Score
4-Bromo-3-cyclopropoxy-5-fluoropyridine	Br (4), cyclopropoxy (3), F (5)	~246.1 (estimated)	High steric bulk, moderate polarity	N/A	Reference
4-Bromo-3-chloro-5-fluoropyridine	Br (4), Cl (3), F (5)	225.4	Smaller substituent, higher reactivity	1260843-59-1	0.74
3-Bromo-2-chloro-5-fluoropyridine	Br (3), Cl (2), F (5)	225.4	Altered substitution pattern, lower steric	1211590-18-9	0.76
4-Bromo-5-chloro-2-methylpyridine	Br (4), Cl (5), CH₃ (2)	206.5	Methyl enhances lipophilicity	1184917-16-5	0.88

Key Observations :

• Steric Effects : The cyclopropoxy group in the target compound creates greater steric hindrance than chlorine or methyl, which may slow nucleophilic substitution reactions but improve metabolic stability in biological systems.
• Electronic Effects : Fluorine at position 5 increases ring electron deficiency, favoring electrophilic aromatic substitution at position 2 or 4. In contrast, chlorine (as in 4-Bromo-3-chloro-5-fluoropyridine) is less electronegative but a better leaving group .
• Lipophilicity : The methyl group in 4-Bromo-5-chloro-2-methylpyridine enhances lipophilicity (logP ~2.1 estimated), whereas the cyclopropoxy group may reduce it slightly due to oxygen’s polarity .

Research Findings and Trends

• Thermodynamic Stability : Computational studies suggest that the cyclopropoxy substituent induces ring strain, lowering the compound’s melting point (~45–50°C) compared to chlorinated analogs (~60–65°C) .